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Compound of Interest

Compound Name: 3-Hydroxyquinoline

Cat. No.: B051751 Get Quote

For immediate reference, 3-Hydroxyquinoline is a hazardous chemical requiring careful

handling and disposal. This guide provides essential safety and operational procedures for

researchers, scientists, and drug development professionals.

Proper disposal of 3-Hydroxyquinoline is not merely a regulatory requirement but a critical

component of laboratory safety and environmental responsibility. This compound is classified

as harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory

irritation.[1][2] Adherence to the procedural guidelines outlined below will mitigate risks and

ensure compliance with safety standards.

Key Safety & Handling Information
Before handling 3-Hydroxyquinoline, it is imperative to consult the Safety Data Sheet (SDS)

and be fully aware of the associated hazards.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.

Engineering Controls: All work with 3-Hydroxyquinoline should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood to minimize inhalation

exposure.

Emergency Procedures:
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Skin Contact: Immediately wash the affected area with soap and plenty of water. Seek

medical attention if irritation persists.[1]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

Quantitative Data Summary
The following table summarizes key quantitative data for 3-Hydroxyquinoline for easy

reference.

Property Value

Molecular Formula C₉H₇NO

Molecular Weight 145.16 g/mol [2]

CAS Number 580-18-7[1]

Appearance Solid

Hazard Class 6.1 (Toxic solid)[1]

Packing Group III[1]

Step-by-Step Disposal Protocol
The proper disposal of 3-Hydroxyquinoline waste is crucial to prevent environmental

contamination and ensure a safe laboratory environment. Under no circumstances should this

chemical be disposed of down the drain or in regular trash.

Experimental Protocol for Waste Collection and Disposal:

Waste Segregation:
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3-Hydroxyquinoline is an organic chemical. It should be segregated as halogenated or

non-halogenated organic waste based on its formulation. As 3-Hydroxyquinoline itself

does not contain halogens, it should be disposed of in a designated non-halogenated

organic waste container, unless it is mixed with halogenated solvents.

Crucially, do not mix this waste with incompatible materials such as acids, bases, or

oxidizers.

Container Selection and Labeling:

Use a designated, leak-proof, and chemically compatible waste container.

The container must be clearly labeled with "Hazardous Waste," the full chemical name "3-
Hydroxyquinoline," and any other components mixed with it. The associated hazard

pictograms (e.g., harmful/irritant) should also be visible.

Waste Accumulation:

Collect all waste containing 3-Hydroxyquinoline, including contaminated consumables

(e.g., pipette tips, weighing boats), in the designated container.

Keep the waste container securely closed except when adding waste.

Store the container in a designated satellite accumulation area within the laboratory, away

from general work areas.

Disposal of Empty Containers:

Any container that has held 3-Hydroxyquinoline must be decontaminated before

disposal.

Triple-rinse the empty container with a suitable solvent (e.g., acetone or ethanol).

The rinsate must be collected and disposed of as hazardous waste in the appropriate non-

halogenated organic waste stream.

After triple-rinsing, deface the label on the container and dispose of it according to your

institution's guidelines for decontaminated lab glass or plastic.
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Final Disposal:

All chemical waste must be disposed of through your institution's Environmental Health

and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Follow all local, state, and federal regulations for the disposal of toxic organic chemicals.

[1]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 3-
Hydroxyquinoline waste.
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3-Hydroxyquinoline Waste Generated

Is the waste mixed with
 a halogenated solvent?

Collect in 'Halogenated
 Organic Waste' Container

Yes

Collect in 'Non-Halogenated
 Organic Waste' Container

No

Label container with 'Hazardous Waste',
'3-Hydroxyquinoline', and associated hazards.

Store in designated Satellite
 Accumulation Area.

Arrange for pickup by EHS or
 licensed disposal company.

Proper Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for 3-Hydroxyquinoline waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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